![molecular formula C18H22N2 B1600310 1-Benzhydryl-N,N-dimethylazetidin-3-amine CAS No. 55438-79-4](/img/structure/B1600310.png)
1-Benzhydryl-N,N-dimethylazetidin-3-amine
Overview
Description
1-Benzhydryl-N,N-dimethylazetidin-3-amine, also known as Cbz-DMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of tertiary amines and has a unique structural configuration that makes it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of 1-Benzhydryl-N,N-dimethylazetidin-3-amine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 1-Benzhydryl-N,N-dimethylazetidin-3-amine has been shown to increase the levels of gamma-aminobutyric acid (GABA) and serotonin in the brain, which are known to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-Benzhydryl-N,N-dimethylazetidin-3-amine has been shown to produce a range of biochemical and physiological effects in various animal models. It has been found to reduce the severity of seizures and increase the pain threshold in rats. 1-Benzhydryl-N,N-dimethylazetidin-3-amine has also been shown to reduce inflammation and oxidative stress in animal models of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-Benzhydryl-N,N-dimethylazetidin-3-amine is its high potency and selectivity for its target receptors. This makes it an ideal candidate for various research studies, including drug discovery and development. However, one of the limitations of 1-Benzhydryl-N,N-dimethylazetidin-3-amine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 1-Benzhydryl-N,N-dimethylazetidin-3-amine. One area of interest is the development of novel derivatives of 1-Benzhydryl-N,N-dimethylazetidin-3-amine that exhibit improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 1-Benzhydryl-N,N-dimethylazetidin-3-amine, including its use in the treatment of epilepsy, anxiety, and depression. Additionally, further studies are needed to elucidate the mechanism of action of 1-Benzhydryl-N,N-dimethylazetidin-3-amine and its potential side effects in humans.
Scientific Research Applications
1-Benzhydryl-N,N-dimethylazetidin-3-amine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. 1-Benzhydryl-N,N-dimethylazetidin-3-amine has also been shown to possess significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases.
properties
IUPAC Name |
1-benzhydryl-N,N-dimethylazetidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2/c1-19(2)17-13-20(14-17)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17-18H,13-14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWCKPGXZMZCXJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40440446 | |
Record name | 1-BENZHYDRYL-N,N-DIMETHYLAZETIDIN-3-AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzhydryl-N,N-dimethylazetidin-3-amine | |
CAS RN |
55438-79-4 | |
Record name | 1-BENZHYDRYL-N,N-DIMETHYLAZETIDIN-3-AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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